Cas no 2639417-77-7 (N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride)

• Product Name: N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride
• CAS No: 2639417-77-7
• MF: C₂₂H₂₃ClN₂O₂
• MW: 382.883224725723
• MDL: MFCD33549744
• CID: 5680603
• PubChem ID: 155970729
• Update Time: 2025-07-16

N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639417-77-7
• N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride
• EN300-26676655
• N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride

• MDL： MFCD33549744
• Inchi： 1S/C22H22N2O2.ClH/c23-13-21(18-7-5-15-3-1-2-4-17(15)11-18)24-22(25)19-8-6-16-9-10-26-14-20(16)12-19;/h1-8,11-12,21H,9-10,13-14,23H2,(H,24,25);1H
• InChI Key： XAXLZGPSJKPTAL-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2C=CC(C(NC(CN)C3C=CC4C=CC=CC=4C=3)=O)=CC=2C1

Computed Properties

• Exact Mass: 382.1448057g/mol
• Monoisotopic Mass: 382.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride

Introduction to N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride (CAS No: 2639417-77-7)

N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride, a compound with the CAS number 2639417-77-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique arrangement of functional groups in its molecular structure, including the N-2-amino and 1-(naphthalen-2-yl)ethyl substituents, contributes to its distinctive chemical properties and biological interactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The core structure of N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride is derived from a benzopyran scaffold, which is known for its presence in various bioactive natural products and synthetic drugs. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for further biological evaluation.

In recent years, there has been growing interest in benzopyran derivatives due to their demonstrated efficacy in various pharmacological applications. The presence of the 3,4-dihydro moiety in the benzopyran ring system suggests potential interactions with biological targets such as enzymes and receptors. This structural feature has been exploited in the design of molecules with therapeutic potential, particularly in the treatment of inflammatory diseases and cancer.

One of the most compelling aspects of N-2-amino-1-(naphthalen-2-yl)ethyl-3,4-dihydro-1H-2-benzopyran-7-carboxamide hydrochloride is its ability to modulate key signaling pathways involved in cellular processes. Current research indicates that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are crucial for regulating cell growth and differentiation. These activities make it a promising candidate for further investigation in preclinical models.

The naphthalenyl group in the molecular structure is particularly noteworthy, as it has been shown to enhance binding affinity to certain biological targets. This aromatic ring system can engage in π-stacking interactions with proteins, which can improve drug-receptor binding kinetics. Additionally, the N-2-amino group provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound.

Recent studies have also highlighted the potential role of this compound in addressing neurological disorders. The benzopyran core is known to interact with receptors involved in neurotransmitter signaling, suggesting that N-2-amino-1-(naphthalen-2-yethyl)-3,4-dihydro-lH - 2 - benzopyran - 7 - carboxamide hydrochloride may have applications in managing conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the unmet medical needs in this area.

The hydrochloride form of the compound ensures better bioavailability and pharmacokinetic profiles, which are essential for therapeutic efficacy. This salt form has been widely used in drug development due to its improved solubility and stability under physiological conditions. These properties make N - 2 - amino - 1 - ( naphthalen - 2 - yl ) ethyl - 3 , 4 - dihydro - lH - 2 - benzopyran - 7 - carboxamide hydrochloride a versatile scaffold for designing novel therapeutics.

In conclusion, N - 2 - amino - 1 - ( naphthalen - 2 - yl ) ethyl - 3 , 4 - dihydro-lH - 2 - benzopyran - 7 carboxamide hydrochloride (CAS No: 2639417-77-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold promise for addressing some of the most challenging medical conditions facing society today.